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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and protocols for

conducting soil fumigation experiments using Metam-sodium. This document is intended to

guide researchers in the safe and effective use of this broad-spectrum soil fumigant for the

control of soil-borne pathogens, nematodes, and weeds in a research setting.

Introduction to Metam-sodium
Metam-sodium (sodium N-methyldithiocarbamate) is a water-soluble liquid fumigant.[1] It is

not the primary biocidal agent itself but is a precursor to the active compound, methyl

isothiocyanate (MITC).[2][3] Upon application to moist soil, Metam-sodium rapidly

decomposes into MITC, a highly volatile and reactive compound responsible for its fumigant

properties.[2][4] MITC is effective against a wide range of soil-borne organisms, including fungi,

bacteria, nematodes, and germinating weed seeds.[2][5][6]

Mechanism of Action
The efficacy of Metam-sodium relies on its conversion to MITC in the soil. This conversion is a

rapid, abiotic decomposition process that occurs in the presence of water.[2][4] The primary

mode of action of MITC is the inactivation of essential enzymes in target organisms.[2] It

specifically targets sulfhydryl groups (-SH) in amino acids, leading to the disruption of cellular

respiration and other vital metabolic processes, ultimately causing cell death.[2]
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Safety Precautions and Personal Protective
Equipment (PPE)
Metam-sodium and its breakdown product, MITC, are hazardous materials.[3][7] Strict

adherence to safety protocols is crucial to minimize exposure risks.

3.1. General Handling Precautions:

Always handle Metam-sodium in a well-ventilated area, preferably within a chemical fume

hood.[8][9]

Avoid all personal contact, including inhalation of vapors or mists.[8]

Do not eat, drink, or smoke in the handling area.[8]

Use a closed system for transferring liquids whenever possible to minimize exposure.[8]

Store Metam-sodium in a cool, dry, and well-ventilated place, away from incompatible

materials such as acids and oxidizing agents.[8]

Keep containers tightly closed when not in use.[8]

3.2. Required Personal Protective Equipment (PPE):
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PPE Category Required Items

Body Protection
Long-sleeved shirt and long pants, Chemical-

resistant coveralls, Chemical-resistant apron.[8]

Hand Protection
Chemical-resistant gloves (e.g., barrier laminate

or Viton ≥14 mils).[8]

Foot Protection Chemical-resistant footwear.[8]

Eye Protection
Protective eyewear (safety glasses with side

shields or goggles).[8]

Respiratory Protection

Use of a respirator with an appropriate cartridge

for pesticides is recommended, especially in

enclosed spaces or when ventilation is

inadequate.[8]

Experimental Protocols
The following protocols provide a general framework for conducting soil fumigation experiments

with Metam-sodium. Researchers should adapt these protocols to their specific experimental

design and local regulations.

4.1. Pre-Application Protocol:

Soil Preparation:

Cultivate the soil to the desired treatment depth to break up clods and ensure a uniform

texture.[10] Improper soil preparation is a major cause of fumigation failure.[10]

Remove or incorporate any large plant debris.[11]

Ensure the soil is moist, ideally between 60% and 80% of field capacity, to facilitate the

conversion of Metam-sodium to MITC.[11][12]

Experimental Design:
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Use a randomized complete block design with a sufficient number of replications (at least

four is recommended) to ensure statistical validity.[12]

Include an untreated control group for comparison.[12]

Clearly mark the boundaries of each experimental plot.[12]

Application Rate Calculation:

Determine the appropriate application rate based on the target pest, soil type, and

experimental objectives. Refer to Table 1 for general application rate guidelines.

Calibrate all application equipment accurately before use to ensure precise delivery of the

fumigant.[12]

4.2. Application Protocol:

There are several methods for applying Metam-sodium in a research setting. The choice of

method depends on the scale of the experiment and the target depth.

Soil Drench:

Dilute the calculated amount of Metam-sodium in a sufficient volume of water.

Apply the solution evenly over the soil surface of the plot using a calibrated sprayer or

watering can.[6]

Immediately after application, apply a water seal by lightly irrigating the treated area to a

depth of about one inch to prevent the premature escape of MITC gas.[10][13]

Soil Injection:

Use a hand-held or small-scale mechanical injector to deliver Metam-sodium to the

desired soil depth (typically 10-15 cm).[14]

Inject in a grid pattern to ensure even distribution.
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Immediately after injection, compact the soil surface by rolling or tamping to seal the

injection channels.[14]

Rotary Tiller Incorporation:

Spray the Metam-sodium solution onto the soil surface immediately in front of a rotary

tiller.[14]

Incorporate the fumigant into the soil to the desired depth with the tiller.

Compact the soil surface immediately after incorporation.[14]

4.3. Post-Application Protocol:

Sealing the Treated Area:

For optimal efficacy, especially in small-scale experiments, cover the treated plots with

gas-impermeable plastic sheeting (tarping) immediately after application.[13] This helps to

retain the MITC gas in the soil for a longer period.

Secure the edges of the tarp with soil to create a tight seal.

Re-entry Interval:

Adhere to strict re-entry intervals to ensure worker safety. The restricted entry interval

begins at the start of the application.[5][15]

For untarped applications, the re-entry period is typically 5 days.[16]

For tarped applications, the re-entry period can vary, and the label instructions should be

followed. Generally, workers should not enter treated areas for at least 48 hours.[17]

Aeration and Planting:

After the required exposure period, remove the plastic sheeting (if used) to allow the soil to

aerate.
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Cultivate the soil to the depth of treatment to facilitate the dissipation of any remaining

fumigant.[10]

The interval between application and planting can range from 14 to 30 days, depending on

soil type, temperature, and moisture.[14] Heavier, colder, or wetter soils require a longer

interval.[14]

It is advisable to sow a sensitive indicator crop, such as lettuce or radish, about 7 days

before planting the main crop to ensure the soil is free of phytotoxic residues.

Data Presentation
Table 1: General Application Rates of Metam-sodium for Research Purposes

Target
Pest/Disease

Application Method
Recommended
Rate (Active
Ingredient)

Reference

General Weed Control Soil Injection 25 - 100 gallons/acre [13]

Clubroot of Canola
Soil Incorporation with

plastic covering

0.4–1.6 mL/L soil

(Greenhouse)
[18]

Clubroot of Canola

Surface application

with sprinkler and

roller

1000 L/ha [18]

Fusarium Crown and

Root Rot in Tomato

Rotovation into

preformed beds
935 liters/ha [19][20]

General Soil

Fumigation
Drench

100 ml/m² in 4 liters

water
[6]

Note: Application rates can vary significantly based on the specific product formulation, soil

type, organic matter content, and the severity of the pest infestation. Always consult the

product label and conduct small-scale trials to determine the optimal rate for your specific

conditions.

Table 2: Soil Re-entry and Planting Intervals After Metam-sodium Application
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Condition Action Interval Reference

Untarped Field

Application
Re-entry 5 days [16]

Tarped Field

Application
Re-entry Minimum 48 hours [17]

Potting Soil (Treated

and Covered)
Re-entry for handling 7 days [14]

Light-medium texture

soil, not excessively

wet or cold

Planting 14-21 days [14]

Heavy texture, high

organic matter, wet, or

cold (<15°C) soil

Planting Minimum 30 days [14]

Application rate >

1100L/ha
Planting 60 days [14]
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Caption: Experimental workflow for soil fumigation using Metam-sodium.
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Caption: Mode of action of Metam-sodium in the soil environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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